Cas no 2227694-25-7 (tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate
• CAS No: 2227694-25-7
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 6350835
• PubChem ID: 155451351
• Update Time: 2025-05-26

tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate
• (S)-tert-Butyl (3-(1-aminoethyl)-4-fluorophenyl)carbamate
• 2227694-25-7
• SCHEMBL22851704
• tert-Butyl (S)-(3-(1-aminoethyl)-4-fluorophenyl)carbamate
• tert-butyl N-{3-[(1S)-1-aminoethyl]-4-fluorophenyl}carbamate
• EN300-1883551
• CS-0514142

• Inchi： 1S/C13H19FN2O2/c1-8(15)10-7-9(5-6-11(10)14)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)/t8-/m0/s1
• InChI Key： PUNOFXOSVQQFSG-QMMMGPOBSA-N
• SMILES： FC1=CC=C(C=C1[C@H](C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.14305602g/mol
• Monoisotopic Mass: 254.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate

Recent Advances in the Study of tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate (CAS: 2227694-25-7)

The compound tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate (CAS: 2227694-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative, characterized by its unique stereochemistry and fluorinated aromatic ring, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of targeted therapies for neurological disorders and cancer.

One of the most notable advancements in the study of this compound is its role as a building block for protease inhibitors. Researchers have demonstrated that the (1S)-1-aminoethyl moiety and the 4-fluorophenyl group are critical for enhancing binding affinity to specific enzyme active sites. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of novel inhibitors for serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study reported a 40% improvement in inhibitory activity compared to previous analogs, attributed to the optimized stereochemistry and fluorine substitution.

In addition to its pharmacological applications, tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate has been investigated for its potential in radiopharmaceuticals. The presence of the fluorine atom allows for easy incorporation of radioactive isotopes such as fluorine-18, making it a candidate for positron emission tomography (PET) imaging. A recent preclinical study demonstrated its successful use in tracking tumor progression in vivo, with high specificity and low background noise. This opens new avenues for non-invasive diagnostics and personalized medicine.

The synthesis and scalability of this compound have also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a streamlined, cost-effective synthetic route that achieves a 75% overall yield, addressing previous challenges in large-scale production. The authors emphasized the importance of green chemistry principles, such as solvent reduction and catalytic efficiency, in the process optimization.

Looking ahead, the versatility of tert-butyl N-{3-(1S)-1-aminoethyl-4-fluorophenyl}carbamate suggests it will remain a valuable tool in medicinal chemistry. Ongoing studies are exploring its derivatives for applications in immunotherapy and antibiotic development. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.